Cas no 2309711-94-0 (1-1-(1,3-benzothiazol-2-yl)cyclopropylmethanamine dihydrochloride)

• Product Name: 1-1-(1,3-benzothiazol-2-yl)cyclopropylmethanamine dihydrochloride
• CAS No: 2309711-94-0
• MF: C₁₁H₁₃ClN₂S
• MW: 240.752320051193
• CID: 6547864
• Update Time: 2025-06-09

1-1-(1,3-benzothiazol-2-yl)cyclopropylmethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-1-(1,3-benzothiazol-2-yl)cyclopropylmethanamine dihydrochloride
• Cyclopropanemethanamine, 1-(2-benzothiazolyl)-, hydrochloride (1:2)

• Inchi： 1S/C11H12N2S.ClH/c12-7-11(5-6-11)10-13-8-3-1-2-4-9(8)14-10;/h1-4H,5-7,12H2;1H
• InChI Key： QUGPBPCRGPYMGH-UHFFFAOYSA-N
• SMILES： C(C1(C2SC3=CC=CC=C3N=2)CC1)N.Cl

Additional information on 1-1-(1,3-benzothiazol-2-yl)cyclopropylmethanamine dihydrochloride

Introduction to 1-1-(1,3-benzothiazol-2-yl)cyclopropylmethanamine dihydrochloride (CAS No. 2309711-94-0)

The compound 1-1-(1,3-benzothiazol-2-yl)cyclopropylmethanamine dihydrochloride (CAS No. 2309711-94-0) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of novel bioactive molecules. This compound, characterized by its intricate structural framework, has garnered considerable attention due to its potential pharmacological properties and its role in ongoing research efforts aimed at developing innovative therapeutic agents.

The molecular structure of 1-1-(1,3-benzothiazol-2-yl)cyclopropylmethanamine dihydrochloride incorporates key pharmacophoric elements that are highly relevant to modern drug discovery. The presence of a benzothiazole moiety is particularly noteworthy, as benzothiazole derivatives are well-documented for their broad spectrum of biological activities. These activities include anti-inflammatory, antimicrobial, antiviral, and anticancer effects, making benzothiazole-based compounds a cornerstone in medicinal chemistry research.

Furthermore, the cyclopropylmethanamine moiety in the compound’s structure contributes to its unique pharmacological profile. Cyclopropyl groups are known to enhance metabolic stability and binding affinity, which are critical factors in the development of effective pharmaceuticals. The combination of these structural features suggests that 1-1-(1,3-benzothiazol-2-yl)cyclopropylmethanamine dihydrochloride may exhibit promising biological activities across multiple therapeutic domains.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with biological targets with greater precision. Studies using these methodologies have hinted at potential binding affinities with enzymes and receptors involved in critical cellular pathways. For instance, preliminary data suggests that the benzothiazole ring may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory processes.

The dihydrochloride salt form of 1-1-(1,3-benzothiazol-2-yl)cyclopropylmethanamine dihydrochloride enhances its solubility and bioavailability, which are essential attributes for any candidate drug molecule. Improved solubility can lead to more efficient absorption and distribution within the body, thereby optimizing therapeutic efficacy. This aspect is particularly important in drug development, where pharmacokinetic properties often dictate a compound’s progression through clinical trials.

In the context of current research trends, 1-1-(1,3-benzothiazol-2-yl)cyclopropylmethanamine dihydrochloride aligns with the growing interest in multitargeted drug design. Multitargeted approaches aim to simultaneously modulate multiple biological pathways or targets to achieve synergistic therapeutic effects. The structural features of this compound make it a promising candidate for such an approach, potentially offering a more comprehensive treatment strategy for complex diseases.

Moreover, the synthesis and characterization of 1-1-(1,3-benzothiazol-2-yl)cyclopropylmethanamine dihydrochloride have been facilitated by modern synthetic techniques that allow for precise control over molecular architecture. Advances in catalytic methods and asymmetric synthesis have enabled the efficient construction of complex heterocyclic systems like this one. These synthetic advancements not only streamline the production process but also open up new avenues for structural diversification and optimization.

The potential applications of 1-1-(1,3-benzothiazol-2-yl)cyclopropylmethanamine dihydrochloride extend beyond traditional pharmaceutical uses. Its unique chemical properties make it a valuable tool for research in areas such as chemical biology and drug discovery platforms. By serving as a scaffold for further derivatization, this compound can be used to generate libraries of analogs with tailored biological activities.

As research continues to evolve, the role of computational tools in predicting and validating the biological activity of novel compounds like 1-1-(1,3-benzothiazol-2-yl)cyclopropylmethanamine dihydrochloride will become increasingly prominent. Machine learning algorithms and artificial intelligence are being leveraged to accelerate the identification of promising candidates from vast chemical spaces. This integration of computational methods with experimental validation is reshaping how new drugs are discovered and developed.

In conclusion, 1 - 1 - ( 1 , 3 - benzothiazol - 2 - yl ) cyclopropylmethanamine dihydrochloride ( CAS No . 23097 11 - 94 - 0 ) stands as a testament to the progress being made in medicinal chemistry . Its unique structural features , combined with its potential biological activities , position it as a compelling subject for further investigation . As research efforts continue to uncover new applications and refine synthetic methodologies , this compound is poised to contribute significantly to the development of next-generation therapeutics .